2-(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)-1,3-oxazole-4-carboxylic acid

• IUPAC Name: 2-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-1,3-oxazole-4-carboxylic acid
• InChI: InChI=1S/C11H14N2O5/c14-9(15)8-7-16-10(12-8)13-3-1-11(2-4-13)17-5-6-18-11/h7H,1-6H2,(H,14,15)
• InChI Key: HALWSSXIWAWQEG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12OCCO2)C3=NC(=CO3)C(=O)O
• Molecular Formula: C11H14N2O5
• Molecular Weight: 254.24 g/mol

Description

2-(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)-1,3-oxazole-4-carboxylic acid, commonly known as DOCA, is a heterocyclic compound that has been used extensively in scientific research. DOCA is a derivative of the spirocyclic compound oxazolidine and has been found to have a wide range of applications in various fields of study. In

Scientific Research Applications

DOCA has been used in various fields of scientific research, including medicinal chemistry, pharmacology, and biochemistry. DOCA has been shown to have antitumor, anti-inflammatory, and antimicrobial properties. It has also been used as a starting material for the synthesis of other biologically active compounds.

Mechanism of Action

DOCA exerts its biological effects through the inhibition of enzymes involved in various metabolic pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators. DOCA has also been shown to inhibit the activity of topoisomerase, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects
DOCA has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to reduce inflammation in animal models of arthritis. DOCA has also been shown to have antimicrobial activity against a variety of bacterial and fungal pathogens.

Advantages and Limitations for Lab Experiments

DOCA has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is readily available. DOCA is also stable under a wide range of conditions, making it suitable for use in various assays. However, DOCA has some limitations, including its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on DOCA. One area of interest is the development of DOCA-based drugs for the treatment of cancer and inflammatory diseases. Another area of interest is the synthesis of new DOCA derivatives with improved pharmacological properties. Finally, there is a need for further research on the mechanism of action of DOCA and its potential use in other areas of scientific research.

Synthesis Methods

DOCA can be synthesized through a multistep process starting with the reaction of 2-amino-1,4-dioxane with ethyl oxalyl chloride to form the oxalyl derivative. The oxalyl derivative is then reacted with 2-amino-2-methyl-1-propanol to form the spirocyclic oxazolidine intermediate. Finally, the oxazolidine intermediate is treated with sodium hydride and methyl chloroformate to produce DOCA.